[(2-Chlorophenyl)methyl](3-methylpentan-2-yl)amine

• Molecular Formula: C13H20ClN
• Molecular Weight: 225.76 g/mol
• IUPAC Name: N-[(2-chlorophenyl)methyl]-3-methylpentan-2-amine
• InChI: InChI=1S/C13H20ClN/c1-4-10(2)11(3)15-9-12-7-5-6-8-13(12)14/h5-8,10-11,15H,4,9H2,1-3H3
• InChI Key: HGWLHIXQBJOYAD-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C(C)NCC1=CC=CC=C1Cl

Description

(2-Chlorophenyl)methylamine is a secondary amine featuring a 2-chlorobenzyl group attached to a branched 3-methylpentan-2-yl substituent. The ortho-chlorine on the phenyl ring introduces steric and electronic effects, while the branched alkyl chain may enhance lipophilicity and influence metabolic stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Chlorophenyl)methylamine typically involves the reaction of 2-chlorobenzyl chloride with 3-methylpentan-2-amine under controlled conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction .

Industrial Production Methods

In industrial settings, the production of (2-Chlorophenyl)methylamine may involve large-scale batch reactors where the reactants are combined under optimized temperature and pressure conditions to maximize yield and purity. The product is then purified using techniques such as distillation or recrystallization .

Chemical Reactions Analysis

Types of Reactions

(2-Chlorophenyl)methylamine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding amine oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride to produce secondary amines.

Substitution: Nucleophilic substitution reactions can occur, where the chlorine atom is replaced by other nucleophiles like hydroxide or alkoxide ions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Sodium hydroxide, potassium carbonate.

Major Products Formed

Oxidation: Amine oxides.

Reduction: Secondary amines.

Substitution: Hydroxylated or alkoxylated derivatives.

Scientific Research Applications

(2-Chlorophenyl)methylamine is utilized in various scientific research applications, including:

Chemistry: As a building block for the synthesis of more complex organic molecules.

Biology: In the study of enzyme interactions and metabolic pathways.

Industry: Used in the production of specialty chemicals and intermediates.

Mechanism of Action

The mechanism of action of (2-Chlorophenyl)methylamine involves its interaction with specific molecular targets, such as enzymes or receptors, leading to modulation of biological pathways. The exact pathways and targets can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares key structural and physicochemical features of (2-Chlorophenyl)methylamine with related compounds:

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Pharmacological Notes
(2-Chlorophenyl)methylamine	C₁₃H₂₀ClN	225.76	2-chlorobenzyl; branched 3-methylpentan-2-yl	Likely high lipophilicity; metabolic stability under study
Clobenzorex Hydrochloride	C₁₇H₁₉Cl₂N	308.25	2-chlorobenzyl; 1-phenylpropan-2-yl	Prodrug metabolized to d-amphetamine; appetite suppressant
(4-Fluorophenyl)methylamine	C₁₃H₂₀FN	209.30	4-fluorobenzyl; branched 3-methylpentan-2-yl	Reduced steric hindrance vs. 2-Cl; electronic effects may alter receptor binding
(2-Chlorophenyl)methylamine	C₁₂H₁₈ClN	211.73	2-chlorobenzyl; linear pentan-2-yl	Lower lipophilicity vs. branched analogs; shorter half-life
1-(2-Chlorophenyl)-2-methylpropylamine HCl	C₁₁H₁₇Cl₂N	234.17	2-chlorophenyl; methyl-substituted propyl	Increased steric bulk near amine; potential delayed metabolism

Key Observations:

Substituent Effects: The 2-chlorobenzyl group in the target compound and Clobenzorex introduces ortho-substitution, creating steric hindrance that may limit rotational freedom and receptor binding compared to para-substituted analogs (e.g., 4-fluorophenyl in ).

Metabolic Implications: Clobenzorex’s 1-phenylpropan-2-yl group facilitates metabolic conversion to amphetamine, a mechanism absent in the target compound due to its non-aromatic alkyl chain . Branched chains (e.g., 3-methylpentan-2-yl) generally resist enzymatic degradation better than linear chains, suggesting prolonged activity for the target compound .